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Compound of Interest

Compound Name: 1-(2-bromophenyl)-1H-pyrrole

Cat. No.: B1273750 Get Quote

This guide provides comprehensive information on the chemical and physical properties of 1-
(2-bromophenyl)-1H-pyrrole, a heterocyclic aromatic compound of interest to researchers

and professionals in drug development and organic synthesis.

Core Compound Data
The fundamental properties of 1-(2-bromophenyl)-1H-pyrrole are summarized in the table

below, providing a clear overview of its key quantitative data.

Property Value

Molecular Formula C₁₀H₈BrN[1][2][3]

Molecular Weight 222.08 g/mol [1][2][3]

CAS Number 69907-27-3[1][2][3]

Boiling Point 293.9 °C at 760 mmHg[1]

Density 1.38 g/cm³[1]

Experimental Protocols
Detailed experimental methodologies for the synthesis and characterization of 1-(2-
bromophenyl)-1H-pyrrole are crucial for its application in further research. A general synthetic

procedure involves the reaction of an appropriate amine with 2,5-dimethoxytetrahydrofuran.
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General Synthetic Procedure:

An amine (1 mmol), 2,5-dimethoxytetrahydrofuran (1.1 mmol), and a suitable acidic catalyst

are combined in a reaction vessel.

The reaction mixture is stirred at an elevated temperature, typically around 90 °C.

The progress of the reaction is monitored using thin-layer chromatography (TLC).

Upon completion, the mixture is cooled to room temperature.

The product is extracted using an organic solvent, such as ethyl acetate.

The solvent is evaporated, and the resulting residue is purified by column chromatography

on silica gel to yield the pure 1-(2-bromophenyl)-1H-pyrrole.

Logical Relationships
The relationship between the compound's name, its elemental composition (formula), and its

calculated molecular weight is a fundamental concept in chemistry. The following diagram

illustrates this logical connection.

1-(2-bromophenyl)-1H-pyrrole

Molecular Formula
C10H8BrN

is represented by

Molecular Weight
222.08 g/mol

calculates to
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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